Cas no 1360932-45-1 (6-Bromo-4-chloro-1H-benzimidazole)

• Product Name: 6-Bromo-4-chloro-1H-benzimidazole
• CAS No: 1360932-45-1
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD22378839
• CID: 4590618
• Update Time: 2025-11-01

6-Bromo-4-chloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-1H-benzimidazole
• 5-bromo-7-chloro-1H-benzimidazole
• 5-bromo-7-chloro-1H-benzo[d]imidazole
• 6-BROMO-4-CHLORO-3H-1,3-BENZODIAZOLE

• MDL： MFCD22378839
• Inchi： 1S/C7H4BrClN2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key： IZEKQLHDUSVAKK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 442.2±25.0 °C at 760 mmHg
• Flash Point: 221.2±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Bromo-4-chloro-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Bromo-4-chloro-1H-benzimidazole

Professional Introduction to 6-Bromo-4-chloro-1H-benzimidazole (CAS No. 1360932-45-1)

6-Bromo-4-chloro-1H-benzimidazole, with the chemical formula C₇H₃BrClN₂, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound belongs to the benzimidazole class, which is well-documented for its wide-ranging biological activities. The presence of both bromo and chloro substituents on the benzimidazole core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 1360932-45-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. As a key building block, 6-Bromo-4-chloro-1H-benzimidazole is frequently utilized in medicinal chemistry to develop novel therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling chemists to explore diverse pharmacophores and optimize drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, the benzimidazole scaffold has been extensively studied for its role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The bromo and chloro substituents on 6-Bromo-4-chloro-1H-benzimidazole serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs.

One of the most compelling aspects of 6-Bromo-4-chloro-1H-benzimidazole is its application in the development of anticancer agents. Researchers have leveraged its core structure to design molecules that disrupt critical pathways in tumor cells. For instance, derivatives of benzimidazole have shown promise in inhibiting kinases and other enzymes overexpressed in certain cancers. The bromine atom, in particular, is often targeted for palladium-catalyzed coupling reactions that introduce aryl or heteroaryl groups, expanding the compound’s utility in drug discovery.

Additionally, 6-Bromo-4-chloro-1H-benzimidazole has found utility in the synthesis of antimicrobial compounds. The benzimidazole moiety is known to interact with DNA gyrase and topoisomerases in bacteria, leading to cell death. By incorporating halogenated substituents like bromo and chloro, chemists can fine-tune the electronic properties of the molecule, enhancing its interaction with biological targets. This approach has led to the discovery of several lead compounds with potent antibacterial and antifungal activities.

The long-tail keyword "6-Bromo-4-chloro-1H-benzimidazole applications" encompasses a broad spectrum of uses beyond traditional pharmaceuticals. In material science, for example, benzimidazole derivatives contribute to the development of advanced polymers with enhanced thermal stability and mechanical strength. The halogenated benzimidazoles can act as monomers or cross-linking agents, imparting unique properties to these materials.

Recent advancements in computational chemistry have further accelerated the use of 6-Bromo-4-chloro-1H-benzimidazole as a starting material. Molecular modeling studies predict that modifications at the bromo and chloro positions can significantly alter binding affinities to biological targets. This has enabled researchers to design molecules with improved efficacy and reduced side effects through rational drug design strategies.

In conclusion, 6-Bromo-4-chloro-1H-benzimidazole (CAS No. 1360932-45-1) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features make it an indispensable tool for medicinal chemists seeking to create innovative therapeutic agents. As research continues to uncover new applications for this versatile molecule, its importance in both academic and industrial settings is likely to grow even further.